Cas no 488-54-0 (neo-Inositol)
neo-Inositol Chemical and Physical Properties
Names and Identifiers
-
- neo-Inositol
- (1R,2R,3S,4S,5S,6S)-Cyclohexane-1,2,3,4,5,6-hexol
- 1,2,3
- 1,2,3,4,5,6-cyclohexanehexol, (1alpha,2alpha,3alpha,4beta,5beta,6beta)-
- 4,5,6-Inositol
-
- MDL: MFCD06799021
- Inchi: 1S/C6H12O6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-12H
- InChI Key: CDAISMWEOUEBRE-UHFFFAOYSA-N
- SMILES: OC1C(O)C(O)C(O)C(O)C1O
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -3.7
Experimental Properties
- Density: 2.038
- Boiling Point: 291.3°Cat760mmHg
- Flash Point: 143.4°C
- Refractive Index: 1.784
neo-Inositol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N209145-1mg |
neo-Inositol |
488-54-0 | 1mg |
$ 120.00 | 2022-06-03 | ||
| TRC | N209145-2.5mg |
neo-Inositol |
488-54-0 | 2.5mg |
$ 170.00 | 2022-06-03 | ||
| TRC | N209145-5mg |
neo-Inositol |
488-54-0 | 5mg |
$ 395.00 | 2022-06-03 | ||
| Apollo Scientific | BICL2481-10mg |
neo-Inositol |
488-54-0 | 10mg |
£241.00 | 2025-02-21 | ||
| Apollo Scientific | BICL2481-25mg |
neo-Inositol |
488-54-0 | 25mg |
£491.00 | 2025-02-21 | ||
| Apollo Scientific | BICL2481-50mg |
neo-Inositol |
488-54-0 | 50mg |
£770.00 | 2025-02-21 | ||
| ChemScence | CS-0083766-1mg |
neo-Inositol |
488-54-0 | 1mg |
$390.0 | 2022-04-27 | ||
| Biosynth | MI08354-1 mg |
neo-Inositol |
488-54-0 | 1mg |
$82.59 | 2023-01-03 | ||
| Biosynth | MI08354-2 mg |
neo-Inositol |
488-54-0 | 2mg |
$127.06 | 2023-01-03 | ||
| Biosynth | MI08354-5 mg |
neo-Inositol |
488-54-0 | 5mg |
$222.35 | 2023-01-03 |
neo-Inositol Related Literature
-
Raja Mohanrao,Aromal Asokan,Kana M. Sureshan Chem. Commun. 2014 50 6707
-
Arthi Ravi,Syed Zahid Hassan,Ajithkumar N. Vanikrishna,Kana M. Sureshan Chem. Commun. 2017 53 3971
-
Nazia Siddiqui,Vijay Singh,Milind M. Deshmukh,Ramanathan Gurunath Phys. Chem. Chem. Phys. 2015 17 18514
-
Alexandra Simperler,Stephen W. Watt,P. Arnaud Bonnet,William Jones,W. D. Samuel Motherwell CrystEngComm 2006 8 589
-
Andrew M. Riley,Huanchen Wang,Stephen B. Shears,Barry V. L. Potter Med. Chem. Commun. 2019 10 1165
Additional information on neo-Inositol
Neo-Inositol (CAS No. 488-54-0): A Comprehensive Overview
In the realm of biochemistry and nutrition, neo-Inositol (CAS No. 488-54-0) stands out as a unique and fascinating compound with a wide range of applications in both biological systems and industrial processes. This article delves into the latest research findings, highlighting its structural properties, biological functions, and emerging uses in various fields.
Neo-Inositol, also known as myo-inositol, is a cyclic sugar alcohol that plays a critical role in cellular signaling and metabolism. Its chemical structure, characterized by a six-membered ring with hydroxyl groups, makes it structurally similar to glucose but functionally distinct. Recent studies have revealed that neo-Inositol serves as a precursor for inositol phospholipids, which are essential components of cell membranes and play a pivotal role in signal transduction pathways.
One of the most significant breakthroughs in neo-Inositol research is its involvement in metabolic regulation. Scientists have discovered that neo-Inositol acts as a secondary messenger in insulin signaling, making it a key player in glucose homeostasis. This finding has profound implications for the treatment of metabolic disorders such as type 2 diabetes, where impaired insulin signaling is a central issue.
Moreover, neo-Inositol has been shown to exhibit neuroprotective properties, offering potential therapeutic benefits for neurodegenerative diseases like Alzheimer's and Parkinson's. Research indicates that neo-Inositol can modulate oxidative stress and inflammation, two major contributors to neuronal damage. These findings underscore its potential as a natural compound for promoting brain health and cognitive function.
In the field of dermatology, neo-Inositol has gained attention for its role in skin health. Studies suggest that neo-Inositol can enhance skin hydration and barrier function by influencing lipid metabolism. This makes it an attractive ingredient in cosmeceuticals aimed at improving skin elasticity and reducing signs of aging.
The industrial applications of neo-Inositol are equally noteworthy. It is widely used as a stabilizer and emulsifier in food products due to its ability to improve texture and shelf life. Additionally, neo-Inositol is employed in pharmaceutical formulations to enhance drug delivery efficiency and bioavailability.
Recent advancements in biotechnology have enabled the large-scale production of neo-Inositol through microbial fermentation, making it more accessible for commercial use. This sustainable production method aligns with the growing demand for eco-friendly alternatives in the chemical industry.
In conclusion, neo-Inositol (CAS No. 488-54-0) is a multifaceted compound with diverse applications across healthcare, nutrition, and industry. Its role as a key player in cellular signaling, metabolic regulation, and neuroprotection positions it as a valuable asset in both research and commercial settings. As ongoing studies continue to unravel its potential, neo-Inositol is poised to make even greater contributions to scientific and industrial advancements.